2-((2-(2-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H22FN5O3S/c1-29-21-19(23(32)30(2)24(29)33)22(28-20(27-21)16-10-6-7-11-17(16)25)34-14-18(31)26-13-12-15-8-4-3-5-9-15/h3-11H,12-14H2,1-2H3,(H,26,31)
• InChI Key: AFISHNLIVNYTCL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3F)SCC(=O)NCCC4=CC=CC=C4)C(=O)N(C1=O)C
• Molecular Formula: C24H22FN5O3S
• Molecular Weight: 479.5 g/mol
• CAS No.: 893914-53-9

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrimidinone ring and a phenethylacetamide group. It also contains a fluorophenyl group, which suggests that it might have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The presence of a fluorophenyl group could influence the electronic properties of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the pyrimidinone ring might undergo nucleophilic addition and subsequent cyclization into a 2-thioxopyrimidine moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and structure. For example, the presence of a fluorophenyl group could influence its solubility and stability.

Scientific Research Applications

Radioligand Development for PET Imaging

A study highlighted the radiosynthesis of a selective radioligand, [18F]PBR111, for imaging the translocator protein (18 kDa) using PET, involving compounds with fluorine atoms for in vivo imaging. This approach demonstrates the utility of fluorinated compounds in developing diagnostic tools for neurodegenerative diseases (Dollé et al., 2008).

Peripheral Benzodiazepine Receptor Studies

Research on substituted [18F]imidazo[1,2-a]pyridines and [18F]pyrazolo[1,5-a]pyrimidines aimed to study the peripheral benzodiazepine receptor, indicating the role of fluorinated compounds in neurodegenerative disorder imaging and research (Fookes et al., 2008).

Neuroinflammation PET Imaging

A series of novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their potential as ligands for the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This study exemplifies the application of such compounds in developing PET radiotracers for neuroinflammation (Damont et al., 2015).

Antimicrobial and Antitumor Activities

Investigations into the antimicrobial and antitumor activities of pyrimidine derivatives underscore their potential in medicinal chemistry for developing new therapeutic agents. Such studies highlight the chemical versatility and biological relevance of pyrimidine-based compounds (Abu‐Hashem et al., 2020).

Materials Science Applications

Fluorinated polyimides derived from novel diamine monomers exhibit high thermal stability and low dielectric constants, indicating the importance of such compounds in materials science, particularly for electronic and aerospace applications (Madhra et al., 2002).

Future Directions

Given the diverse biological activities of similar compounds, this compound could be a potential candidate for further study in medicinal chemistry.